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Compound of Interest

Compound Name: Triisopropoxyvanadium(v)oxide

Cat. No.: B13100941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, experimental protocols, and an

overview of the applications of triisopropoxyvanadium(V) oxide (VOTO), a versatile

organometallic compound. With its increasing use in catalysis and materials science, a

thorough understanding of its properties and safe handling is crucial for researchers in both

academic and industrial settings, including those in the field of drug development who may

utilize it for the synthesis of complex molecular architectures.

Chemical and Physical Properties
Triisopropoxyvanadium(V) oxide is a colorless to pale yellow or gold-colored liquid.[1][2][3] It is

recognized for its utility as a precursor in various chemical transformations due to its reactivity

and solubility in common organic solvents.[2]
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Property Value Source(s)

Chemical Formula C₉H₂₁O₄V [1]

Molecular Weight 244.2 g/mol [2]

CAS Number 5588-84-1 [1][4]

EC Number 226-997-4 [1][4]

Appearance
Pale yellow to deep yellow

clear liquid
[1]

Odor Alcoholic [1]

Melting Point -2°C to -11°C [1][2]

Boiling Point 80-82 °C @ 2 mm Hg [2][5]

Flash Point 44 °C / 111.2 °F to 70°C [1][6]

Density 1.035 - 1.04 g/mL at 25 °C [1][2]

Vapor Pressure 0.1 kPa @ 60°C [1]

Solubility

Miscible with toluene, hexane,

and isopropanol. Reacts with

water.

[2][4]

Stability

Stable in sealed containers.

Moisture-sensitive; reacts

rapidly with water or moist air.

[4][7]

Hazard Identification and Safety Information
Triisopropoxyvanadium(V) oxide is classified as a hazardous substance. It is a flammable liquid

and vapor and can cause skin, eye, and respiratory irritation.[4][6][8] Ingestion may be harmful.

[4]
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Hazard Class GHS Classification

Flammable liquids Category 3

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Acute toxicity (oral, dermal, inhalation) Category 4

Hazard Statements:

H226: Flammable liquid and vapor.[8]

H315: Causes skin irritation.[1][8]

H319: Causes serious eye irritation.[1][8]

H335: May cause respiratory irritation.[4][8]

Harmful if swallowed, in contact with skin, or if inhaled.[3][6]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risks associated with

triisopropoxyvanadium(V) oxide.

Handling:

Handle under a dry, inert atmosphere (e.g., nitrogen or argon).[8]

Use in a well-ventilated area, preferably in a chemical fume hood.[6][8]

Avoid contact with skin, eyes, and clothing.[4][6]

Do not breathe vapors or mist.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4][6]
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Use non-sparking tools and take precautionary measures against static discharge.[4][6]

Ground and bond containers and receiving equipment.[4]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[4][6] In situations where inhalation of vapors is possible, a

NIOSH-certified organic vapor respirator is recommended.[4]

Storage:

Store in a cool, dry, and well-ventilated place.[4][8]

Keep containers tightly sealed to prevent contact with moisture and air.[4][7][8]

Store in a flammable liquids storage area.[2][6]

Store locked up.[4]

Incompatible materials include water, moist air, and strong oxidizing agents.[4][6]

First Aid and Emergency Procedures
In the event of exposure or an emergency, follow these first-aid measures and procedures.
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Exposure Route First Aid Measures

Inhalation

Remove the individual to fresh air and keep

them at rest in a comfortable breathing position.

Seek medical advice if feeling unwell.[4] If not

breathing, provide artificial respiration.[6]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water.[4] Get medical attention if skin irritation

persists.[4][6]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[4] Continue rinsing and

seek medical attention.[4]

Ingestion

Do NOT induce vomiting. Clean the mouth with

water and drink plenty of water afterward.[6]

Never give anything by mouth to an

unconscious person.[4] Seek immediate medical

attention.[4]

Fire-Fighting Measures:

Suitable Extinguishing Media: Water spray, foam, carbon dioxide, or dry chemical.[4] Water

mist can be used to cool closed containers.[6]

Unsuitable Extinguishing Media: Do not use a straight stream of water.[4]

Specific Hazards: Flammable liquid and vapor.[4] Vapors may form explosive mixtures with

air and can travel to an ignition source and flash back.[6] Containers may explode when

heated.[6] Hazardous combustion products include carbon monoxide, carbon dioxide, and

heavy metal oxides.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][6]
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Accidental Release Measures:

Evacuate unnecessary personnel and eliminate all ignition sources.[4]

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment.[4]

Contain the spill using an inert absorbent material (e.g., sand, diatomite, acid binders).[1][8]

Collect the absorbed material into a suitable, closed container for disposal.[6]

Do not allow the material to enter drains or waterways.[1][6]

Applications in Research and Development
Triisopropoxyvanadium(V) oxide is a valuable reagent in both materials science and organic

synthesis, with indirect applications in drug development.

Materials Science: Precursor for Vanadium Oxide Thin
Films
VOTO is a common precursor for the deposition of vanadium oxide thin films using techniques

like Atomic Layer Deposition (ALD).[9] These films have applications in electronics, sensors,

and energy storage devices.[9]

Experimental Protocol: Atomic Layer Deposition of Vanadium Oxide

This protocol provides a general methodology for the ALD of vanadium oxide thin films using

triisopropoxyvanadium(V) oxide as the precursor.

Precursor Handling: Heat the triisopropoxyvanadium(V) oxide container to 60 °C to achieve

a vapor pressure of approximately 0.63 Torr.[8]

Deposition Cycle:

Introduce a pulse of triisopropoxyvanadium(V) oxide vapor into the ALD reactor.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC2546573/
https://www.semanticscholar.org/paper/Asymmetric-epoxidation-of-allylic-alcohols-by-Acid-Noji-Kobayashi/f4f92dd9c038f5c10983be6ae453b1ac1fa8a9f3
https://pmc.ncbi.nlm.nih.gov/articles/PMC2546573/
https://www.semanticscholar.org/paper/Asymmetric-epoxidation-of-allylic-alcohols-by-Acid-Noji-Kobayashi/f4f92dd9c038f5c10983be6ae453b1ac1fa8a9f3
https://scienceliterature.com/index.php/TJOEE/article/download/146/pdf_20
https://pubs.acs.org/doi/10.1021/acs.joc.5b00185
https://www.semanticscholar.org/paper/Asymmetric-epoxidation-of-allylic-alcohols-by-Acid-Noji-Kobayashi/f4f92dd9c038f5c10983be6ae453b1ac1fa8a9f3
https://pubs.acs.org/doi/10.1021/acs.joc.5b00185
https://prochemonline.com/product/vanadylvisopropoxide-3777/
https://prochemonline.com/product/vanadylvisopropoxide-3777/
https://scienceliterature.com/index.php/TJOEE/article/download/146/pdf_20
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13100941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purge the reactor with an inert gas (e.g., nitrogen) to remove any unreacted precursor and

byproducts.

Introduce a pulse of an oxidizing agent, such as water vapor or oxygen plasma.[10]

Purge the reactor again with the inert gas.

Film Growth: Repeat the deposition cycle until the desired film thickness is achieved. The

growth rate is typically in the range of 0.2-0.32 Å/cycle.[3][8]

Post-Deposition Annealing: The as-deposited films may be amorphous.[10] Post-annealing

at elevated temperatures (e.g., 400-500 °C) can be performed to crystallize the film into

desired phases such as V₂O₅.[10]

ALD Cycle

VOTO Pulse Inert Gas Purge Oxidizer Pulse (H₂O or O₂ Plasma) Inert Gas Purge

Repeat Cycle for Desired Thickness

Start

Continue
Post-Deposition AnnealingDone End

Click to download full resolution via product page

Atomic Layer Deposition (ALD) workflow for vanadium oxide thin films.

Organic Synthesis: Catalyst for Asymmetric Epoxidation
Vanadium complexes, often generated in situ from precursors like triisopropoxyvanadium(V)

oxide, are effective catalysts for the asymmetric epoxidation of allylic and homoallylic alcohols.

[4] This reaction is of significant interest in drug development as it provides access to chiral

epoxides, which are versatile building blocks for the synthesis of complex, biologically active

molecules.[4][6]

General Experimental Protocol for Vanadium-Catalyzed Asymmetric Epoxidation:

While specific conditions vary depending on the substrate and chiral ligand, a general

procedure is as follows:
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Catalyst Preparation: A vanadium precursor, such as triisopropoxyvanadium(V) oxide or

VO(acac)₂, is mixed with a chiral ligand (e.g., a bishydroxamic acid derivative) in a suitable

solvent like toluene.[4][6]

Reaction Setup: The allylic or homoallylic alcohol substrate is added to the catalyst mixture

under an inert atmosphere.

Oxidant Addition: An oxidant, typically an aqueous solution of tert-butyl hydroperoxide

(TBHP) or cumene hydroperoxide (CHP), is added to initiate the epoxidation.[4][6]

Reaction Monitoring: The reaction is stirred at a specific temperature (often room

temperature) and monitored by techniques like TLC or GC until the starting material is

consumed.

Work-up and Purification: The reaction is quenched, and the chiral epoxide product is

isolated and purified using standard techniques such as column chromatography.
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Role of VOTO in the synthesis of chiral building blocks for drug development.

Biological Relevance of Vanadium Compounds
While triisopropoxyvanadium(V) oxide itself is not directly used as a therapeutic agent, the

broader class of vanadium compounds has garnered attention for its diverse biological

activities. Vanadium compounds have been investigated for their potential in the treatment of

diabetes, cancer, and parasitic diseases.[4] Their biological effects are often attributed to the

ability of vanadate to mimic phosphate, thereby interacting with various enzymes such as

ATPases and phosphatases, and influencing cellular signaling pathways.[4]

It is important to note that the biological activity of vanadium is highly dependent on its

oxidation state and coordination environment. The use of VOTO in synthesizing specific
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organic molecules for drug discovery allows for precise control over the molecular architecture,

which in turn can be tailored for specific biological targets.

Conclusion
Triisopropoxyvanadium(V) oxide is a valuable and versatile chemical for researchers in

materials science and organic synthesis. Its utility as a precursor for thin films and as a catalyst

for important transformations like asymmetric epoxidation highlights its significance. However,

its hazardous properties necessitate strict adherence to safety protocols. By understanding its

chemical properties, hazards, and handling requirements, researchers can safely harness the

potential of this compound in their scientific endeavors, including the development of novel

materials and the synthesis of next-generation pharmaceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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